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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of FLUORAD™ FC-100,
a fluorochemical surfactant, in various coating formulations. The information is intended to
guide researchers and scientists in leveraging the unique properties of this additive to enhance
coating performance. While the primary audience is in industrial coatings, the principles of
surface modification and material compatibility may be of interest to drug development
professionals working with formulations and delivery systems.

Introduction to FLUORAD™ FC-100

FLUORAD™ FC-100 is a highly effective fluorosurfactant belonging to the
perfluorooctanesulfonate (PFOS) class of chemicals.[1] Developed by 3M, it is designed to
significantly reduce the surface tension of both aqueous and non-aqueous systems at very low
concentrations.[2] This property makes it an exceptional wetting, leveling, and spreading agent
in a wide array of coating applications, including paints, adhesives, and protective films.[1] Its
inherent chemical and thermal stability allows for its use in harsh formulation environments.
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The fundamental mechanism of FLUORAD™ FC-100 lies in its molecular structure, which
consists of a hydrophobic and oleophobic fluorinated tail and a hydrophilic head group. This
amphipathic nature causes the molecules to migrate to the liquid-air or liquid-substrate
interface, thereby reducing the interfacial energy.

Key Performance Attributes in Coatings

The incorporation of FLUORAD™ FC-100 into coating formulations can lead to several
performance enhancements:

e Improved Substrate Wetting: By lowering the surface tension of the coating, FLUORAD™
FC-100 facilitates more uniform spreading and coverage on various substrates, including
those with low surface energy.

o Enhanced Leveling: It helps to eliminate surface defects such as brush marks, orange peel,
and cratering by promoting the flow of the coating into a smooth, even film.

o Prevention of Surface Defects: The surfactant properties of FLUORAD™ FC-100 can
prevent the formation of pinholes and other imperfections.

o Effective at Low Concentrations: Significant improvements in coating properties can be
achieved with minimal addition of the surfactant, typically in the parts-per-million (ppm)
range.

Quantitative Performance Data

While specific performance data for FLUORAD™ FC-100 is not publicly available in the form of
concentration-dependent curves, the following table summarizes its general properties and
typical performance characteristics based on available information and data for similar
fluorosurfactants.
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Property

Value/Characteristic

Source

Physical Form

Viscous, dark amber liquid

[3]

Odor Mild [3]
pH (Typical) 8.2-8.6 [3]
Initial Boiling Point 98 °C [3]
Water Solubility Complete [3]

Vapor Pressure

Approx. 17 mmHg @ 20°C

[3]

0.05% to 1.0% in organic

Typical Use Level
systems

Surface Tension Reduction Can reach as low as 15-16

(Aqueous) dynes/cm

Surface Tension Reduction Can reach approximately 20

(Non-Aqueous) dynes/cm

Experimental Protocols

The following protocols provide a general framework for incorporating and evaluating
FLUORAD™ FC-100 in a coating formulation. Researchers should adapt these procedures to
their specific coating systems and substrates.

Protocol for Incorporation into a Coating Formulation

This protocol describes the steps to prepare a coating formulation with varying concentrations
of FLUORAD™ FC-100 for performance evaluation.

Materials:
o Base coating formulation (without surfactant)
e FLUORAD™ FC-100

e Variable speed laboratory mixer with appropriate impeller
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o Beakers or other suitable mixing vessels

» Pipettes or syringes for accurate dosing

o Personal Protective Equipment (PPE) as per Safety Data Sheet (SDS)
Procedure:

e Preparation of Stock Solution (Optional but Recommended): To ensure accurate dosing of
small quantities, prepare a stock solution of FLUORAD™ FC-100 in a compatible solvent.
The choice of solvent will depend on the coating system (e.g., water for aqueous coatings, a
co-solvent for solvent-based systems).

» Dosing: While mixing the base coating formulation at a controlled speed, add the desired
amount of FLUORAD™ FC-100 (or its stock solution) dropwise to the vortex of the mixture.

e Mixing: Continue mixing for a predetermined time (e.g., 15-30 minutes) to ensure uniform
distribution of the surfactant throughout the coating.

o Equilibration: Allow the formulated coating to equilibrate for a period (e.g., 24 hours) before
conducting performance tests.

o Control Sample: Prepare a control sample of the coating formulation without the addition of
FLUORAD™ FC-100, following the same mixing and equilibration procedure.

o Concentration Ladder: Prepare a series of formulations with varying concentrations of
FLUORAD™ FC-100 to determine the optimal dosage for the desired performance
characteristics.

Protocol for Evaluation of Leveling Properties (based on
ASTM D4062)

This protocol provides a method to assess the ability of a coating to flow out and obliterate
surface irregularities.

Materials:
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e Coating samples (with and without FLUORAD™ FC-100)
e Leveling test blade

o Sealed test charts

e Strong, oblique light source

 Plastic leveling standards for comparison

Procedure:

o Sample Application: Apply the coating sample to a sealed test chart using a leveling test
blade, which creates a film with parallel ridges simulating brush marks.

e Drying: Allow the draw-down to dry in a horizontal position as per the coating's specifications.

» Visual Assessment: View the dried draw-down under a strong, oblique light source. The light
will cast shadows from the ridges.

o Comparison to Standards: Compare the contrast of the lightness and shadow of the test
sample to a series of numbered plastic leveling standards under the same lighting
conditions.

o Rating: Assign a leveling rating from 0 (very poor) to 10 (perfect leveling) based on the
standard that most closely matches the appearance of the test sample.

Protocol for Evaluation of Substrate Wetting

This protocol uses contact angle measurement to quantify the wetting of a substrate by a
coating formulation.

Materials:
o Coating samples (with and without FLUORAD™ FC-100)
o Substrate of interest (e.g., glass, metal, plastic)

o Contact angle goniometer
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» Micropipette or syringe
Procedure:
o Substrate Preparation: Ensure the substrate is clean, dry, and free of any contaminants.

» Droplet Deposition: Place a small droplet of the coating formulation onto the surface of the
substrate using a micropipette or syringe.

o Contact Angle Measurement: Use the contact angle goniometer to measure the angle
between the substrate surface and the tangent of the droplet at the point of contact.

o Data Analysis: A lower contact angle indicates better wetting of the substrate by the coating.
Compare the contact angles of the formulations with and without FLUORAD™ FC-100.

Protocol for Evaluation of Adhesion (based on ASTM
D3359 - Test Method B)

This protocol, also known as the cross-hatch adhesion test, provides a method to assess the
adhesion of a coating to a substrate.

Materials:

Coated substrate

Cutting tool with multiple blades or a sharp utility knife and a guide

Pressure-sensitive tape (as specified in the standard)

Soft brush

Procedure:

o Cutting the Coating: Make a series of parallel cuts through the coating to the substrate. For
coatings up to 5 mils thick, make six cuts in each direction to create a lattice pattern.[4]

o Brushing: Gently brush the cut area to remove any loose flakes or ribbons of coating.
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o Tape Application: Apply the center of the pressure-sensitive tape over the lattice. Press the
tape down firmly with a fingertip to ensure good contact.

o Tape Removal: Within 90 + 30 seconds of application, remove the tape by pulling it off
rapidly at a 180-degree angle.

» Adhesion Assessment: Visually inspect the grid area for any removal of the coating. Classify
the adhesion on a scale from 5B (no peeling or removal) to OB (flaking and detachment
worse than 4B), according to the descriptions and illustrations in the ASTM standard.

Visualizations

The following diagrams illustrate key workflows and concepts related to the application of
FLUORAD™ FC-100 in coatings.
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Caption: Workflow for incorporating and testing FLUORAD™ FC-100 in a coating formulation.
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Caption: Mechanism of action for FLUORAD™ FC-100 at the coating interface.
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Safety and Handling

FLUORAD™ FC-100 is a chemical substance and should be handled in accordance with its
Safety Data Sheet (SDS).[5] Appropriate personal protective equipment, including gloves and
eye protection, should be worn.[5] Ensure adequate ventilation in the work area.[5] For detailed
safety information, please refer to the manufacturer's SDS.

Disclaimer

The information provided in these application notes is for guidance purposes only and is based
on publicly available data. It is the responsibility of the user to determine the suitability of
FLUORAD™ FC-100 for their specific application and to conduct their own tests to validate
performance. Due to the age of some of the source documents, the regulatory status of this
product should be independently verified.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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